Cas no 1352438-54-0 (3-(aminocarbonyl)-4-chlorobenzoic acid)

• Product Name: 3-(aminocarbonyl)-4-chlorobenzoic acid
• CAS No: 1352438-54-0
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 2113182
• Update Time: 2023-11-19

3-(aminocarbonyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminocarbonyl)-4-chloroBenzoic acid
• CID 83385470
• Benzoic acid, 3-(aminocarbonyl)-4-chloro-
• 3-(aminocarbonyl)-4-chlorobenzoic acid

• Inchi： 1S/C8H6ClNO3/c9-6-2-1-4(8(12)13)3-5(6)7(10)11/h1-3H,(H2,10,11)(H,12,13)
• InChI Key： GJPJLFODLWNAIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.1
• Topological Polar Surface Area: 80.4

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 372.4±32.0 °C(Predicted)
• pka: 3.69±0.10(Predicted)